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Compound of Interest

Compound Name:
Phosphocholine Chloride Sodium

Salt

CAS No.: 16904-96-4

Cat. No.: B106011 Get Quote

Comparative Guide: Phosphocholine Chloride
Sodium Salt vs. Calcium Salt
Executive Summary
In the precise landscape of immunochemistry and membrane biology, the counter-ion of

Phosphocholine (PC) is not merely a stabilizer—it is a functional determinant.

Phosphocholine Chloride Calcium Salt is the standard biological reagent. It is pre-

coordinated with the cofactor (Ca²⁺) required for high-affinity binding to C-Reactive Protein

(CRP) and anti-PC antibodies (e.g., TEPC-15). It is the "plug-and-play" option for

immunological assays.

Phosphocholine Chloride Sodium Salt is the analytical variant. It is used when Calcium

interference must be eliminated, such as in Calcium-titration experiments (determining

), specific enzymatic assays where Ca²⁺ inhibits activity, or buffers prone to precipitation
(e.g., high phosphate/carbonate).

Physicochemical Profile
The choice of salt fundamentally alters solubility, hygroscopicity, and storage requirements.
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Feature
Phosphocholine Chloride
Calcium Salt

Phosphocholine Chloride
Sodium Salt

CAS Number
4826-71-5 (anhydrous) /

72556-74-2 (tetrahydrate)
16904-96-4

Formula (typically)

Molecular Weight ~329.73 g/mol (Tetrahydrate) ~263.57 g/mol

Solubility (Water) High (~200 g/L) Very High (Highly soluble)

Solubility (Organic) Insoluble in Ethanol/DMSO
Insoluble in most organic

solvents

Hygroscopicity
Low to Moderate (Stable

crystal)

High (Deliquescent; absorbs

moisture rapidly)

Primary Utility
Immunochemistry, Cell

Culture, CRP Ligand

Enzyme Kinetics, Ca²⁺-free

controls, Titrations

Storage -20°C, Desiccated
-20°C, Strictly Desiccated/Inert

Gas

Mechanistic Divergence: The "Calcium Bridge"
The biological activity of Phosphocholine—specifically its recognition by the innate immune

system—is strictly Calcium-dependent.

The Coordination Chemistry
CRP belongs to the pentraxin family, which binds ligands in a Ca²⁺-dependent manner.

Calcium Salt: When you dissolve the Calcium salt, you release PC and Ca²⁺ in a fixed 1:1

stoichiometric ratio. This creates the immediate local environment required for CRP binding.

The Ca²⁺ ions coordinate with the phosphate oxygen of PC and specific amino acid residues

(Asp, Asn) in the CRP binding pocket.

Sodium Salt: Sodium ions (
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) have a lower charge density and different coordination geometry. They cannot bridge the
PC-CRP interface. If you use the Sodium salt in a Calcium-free buffer (e.g., PBS without

), no binding will occur.

Visualization: The Ligand Recognition Pathway
The following diagram illustrates why the Calcium salt is "Bio-Active" by default, while the

Sodium salt requires supplementation.
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Figure 1: The Mechanistic "Calcium Bridge" in CRP-Phosphocholine Binding.
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Application Scenarios & Selection Guide
Scenario A: Immunological Assays (ELISA, SPR,
Agglutination)
Recommendation:Phosphocholine Chloride Calcium Salt[1]

Reasoning: Most binding buffers (like TBS-Ca) require Calcium. Using the Calcium salt

prevents the dilution of the Ca²⁺ concentration in the local micro-environment. It mimics the

physiological presentation of PC on bacterial cell walls or apoptotic cells.

Warning: Do not use Phosphate Buffered Saline (PBS) with high concentrations of the

Calcium salt, as Calcium Phosphate may precipitate. Use Tris-Buffered Saline (TBS) or

HEPES.

Scenario B: Kinetic Titration ( Determination)
Recommendation:Phosphocholine Chloride Sodium Salt[2]

Reasoning: To accurately measure the affinity constant (

) of PC for a protein, you often need to titrate Calcium independently of the ligand.

Protocol Insight: If you use the Calcium salt, every increase in [PC] simultaneously increases

[Ca²⁺], confounding the variables. Using the Sodium salt allows you to fix [Ca²⁺] at 2mM

(physiological) and titrate [PC] from 0 to 100µM freely.

Scenario C: Enzymatic Substrate Synthesis
Recommendation:Phosphocholine Chloride Sodium Salt

Reasoning: In synthetic organic chemistry or enzymatic assays where Calcium acts as an

inhibitor (or precipitates with other reagents like sulfates/carbonates), the Sodium salt is the

necessary "clean" source of the phosphorylcholine moiety.

Experimental Protocols

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Phosphocholine-chloride-calcium-salt-tetrahydrate
https://www.benchchem.com/product/b106011?utm_src=pdf-body
https://www.tcichemicals.com/IL/en/p/P0834
https://www.benchchem.com/product/b106011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Handling & Solubilization (Critical for
Sodium Salt)
The Sodium salt is highly hygroscopic. Improper handling leads to "sticky" weighing errors and

concentration drift.

Equilibration: Allow the reagent bottle to warm to room temperature before opening to

prevent condensation.

Weighing: Use an anti-static weighing boat. Work quickly. If available, weigh inside a glove

box or dry bag flushed with Nitrogen/Argon.

Solvent: Dissolve in ultra-pure water (Type I).

For Calcium Salt: Vortexing may be required for 1-2 minutes.

For Sodium Salt: Dissolves instantly.

Storage: Aliquot the solution immediately. Do not store the powder after opening unless in a

desiccator. Freeze aliquots at -20°C.

Protocol 2: CRP-PC Binding Check (Validation)
This assay validates the activity of your Phosphocholine salt.

Materials:

Recombinant CRP (Human).

PC-Calcium Salt or PC-Sodium Salt.

Buffer A (Permissive): 10mM Tris, 140mM NaCl, 2mM CaCl₂, pH 7.4.

Buffer B (Non-Permissive): 10mM Tris, 140mM NaCl, 2mM EDTA, pH 7.4.

Workflow:

Coat: Immobilize CRP on a microtiter plate (2µg/mL). Block with BSA.
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Treat:

Group 1: Add PC-Calcium Salt dissolved in Buffer A.

Group 2: Add PC-Sodium Salt dissolved in Buffer A.

Group 3: Add PC-Sodium Salt dissolved in Buffer B (EDTA).

Detect: Use an HRP-conjugated anti-PC antibody (e.g., TEPC-15) or detect displaced ligand

if using a competition format.

Expected Result:

Group 1 & 2: Strong Binding (Buffer A provides Ca²⁺; PC-Ca adds slightly more).

Group 3:Zero Binding. The EDTA chelates any trace Calcium. The Sodium ions from the

PC salt cannot compensate.

Decision Tree: Salt Selection

Select Phosphocholine Salt Is Calcium interference
a concern?

Are you performing
Calcium Titration?

Yes

USE: Calcium Salt
(Standard for CRP/Antibody)

No (Standard Assay)

USE: Sodium Salt
(Analytical/Titration)

Yes (Independent Variables)

No (Ca-Free Buffer Required)
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Figure 2: Decision Matrix for selecting the appropriate Phosphocholine salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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